Cas no 2137802-00-5 (tert-butyl N-{[2-(but-3-enoyl)cyclopropyl]methyl}carbamate)

• Product Name: tert-butyl N-{[2-(but-3-enoyl)cyclopropyl]methyl}carbamate
• CAS No: 2137802-00-5
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 6529034
• PubChem ID: 165465060
• Update Time: 2025-05-21

tert-butyl N-{[2-(but-3-enoyl)cyclopropyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-799450
• tert-butyl N-{[2-(but-3-enoyl)cyclopropyl]methyl}carbamate
• 2137802-00-5

• Inchi： 1S/C13H21NO3/c1-5-6-11(15)10-7-9(10)8-14-12(16)17-13(2,3)4/h5,9-10H,1,6-8H2,2-4H3,(H,14,16)
• InChI Key： SSIMQXZBTNDYLH-UHFFFAOYSA-N
• SMILES： O=C(CC=C)C1CC1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-{[2-(but-3-enoyl)cyclopropyl]methyl}carbamate

tert-butyl N-{[2-(but-3-enoyl)cyclopropyl]methyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{[2-(but-3-enoyl)cyclopropyl]methyl}carbamate, identified by the CAS number 2137802-00-5, is a complex organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its role in enhancing the efficiency of certain chemical processes, making it a subject of interest for researchers and industry professionals alike.

The structure of tert-butyl N-{[2-(but-3-enoyl)cyclopropyl]methyl}carbamate is characterized by a cyclopropane ring substituted with a but-3-enoyl group and a tert-butyl carbamate moiety. This configuration contributes to its stability and reactivity, making it suitable for use in various chemical reactions. The cyclopropane ring, known for its high strain energy, plays a crucial role in determining the compound's reactivity and selectivity in different environments.

Recent research has focused on the synthesis and characterization of this compound, with studies emphasizing its potential as a building block for more complex molecules. For instance, investigations into its use as an intermediate in the synthesis of bioactive compounds have shown promising results. The ability of this compound to undergo various transformations, such as nucleophilic substitutions and additions, has made it a valuable tool in organic synthesis.

In terms of applications, tert-butyl N-{[2-(but-3-enoyl)cyclopropyl]methyl}carbamate has been explored for its role in drug delivery systems. Its unique properties allow for the development of targeted drug delivery mechanisms, enhancing the efficacy of therapeutic agents while minimizing side effects. Additionally, its use in agrochemicals has been studied, with findings suggesting potential applications as a herbicide or insecticide.

The environmental impact of this compound is another area of interest. Recent studies have examined its biodegradability and toxicity profiles, with results indicating that it poses minimal risk to aquatic life under controlled conditions. These findings are crucial for ensuring the safe use of this compound in industrial and agricultural settings.

Looking ahead, ongoing research continues to uncover new potential uses for tert-butyl N-{[2-(but-3-enoyl)cyclopropyl]methyl}carbamate. Its versatility as a chemical building block suggests that it may find applications in emerging fields such as nanotechnology and green chemistry. As researchers delve deeper into its properties, the full extent of its utility is expected to become even more apparent.